N-(1-Cyanobutyl)-5-methyl-2-methylsulfonylpyrimidine-4-carboxamide

• IUPAC Name: N-(1-cyanobutyl)-5-methyl-2-methylsulfonylpyrimidine-4-carboxamide
• InChI: InChI=1S/C12H16N4O3S/c1-4-5-9(6-13)15-11(17)10-8(2)7-14-12(16-10)20(3,18)19/h7,9H,4-5H2,1-3H3,(H,15,17)
• InChI Key: CQVVEQVEIRLJOV-UHFFFAOYSA-N
• Canonical SMILES: CCCC(C#N)NC(=O)C1=NC(=NC=C1C)S(=O)(=O)C
• Molecular Formula: C12H16N4O3S
• Molecular Weight: 296.35 g/mol

Description

“N-(1-Cyanobutyl)-5-methyl-2-methylsulfonylpyrimidine-4-carboxamide” is a complex organic compound. It contains a pyrimidine ring, which is a six-membered ring with two nitrogen atoms, and a carboxamide group, which is a functional group derived from carboxylic acids. The compound also contains a cyanobutyl group, which is a four-carbon chain with a cyanide group attached.

Synthesis Analysis

The synthesis of such a compound would likely involve multiple steps, including the formation of the pyrimidine ring, the introduction of the methyl and methylsulfonyl groups, and the attachment of the cyanobutyl group. The exact methods would depend on the starting materials and the specific conditions required for each reaction.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of multiple functional groups. The pyrimidine ring provides a planar, aromatic center to the molecule, while the cyanobutyl group would add some flexibility to the structure. The carboxamide group would likely participate in hydrogen bonding.

Chemical Reactions Analysis

This compound could potentially undergo a variety of chemical reactions. The pyrimidine ring could undergo electrophilic substitution reactions, while the carboxamide group could participate in condensation reactions. The cyanide group in the cyanobutyl chain could act as a nucleophile in nucleophilic substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact structure. Factors such as its size, shape, and the presence of various functional groups would influence properties like its solubility, melting point, and boiling point.

Mechanism of Action

Without specific context, it’s difficult to predict the exact mechanism of action of this compound. If it’s intended to be a drug, its mechanism would depend on the specific biological target. The compound could potentially interact with enzymes or receptors in the body, with the pyrimidine ring and carboxamide group playing key roles in these interactions.

Safety and Hazards

As with any chemical compound, handling “N-(1-Cyanobutyl)-5-methyl-2-methylsulfonylpyrimidine-4-carboxamide” would require appropriate safety measures. The presence of a cyanide group could potentially make this compound toxic, so it should be handled with care.

Future Directions

The potential applications of this compound would depend on its properties and reactivity. It could potentially be used in the development of new pharmaceuticals or as a building block in organic synthesis.